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Abstract

Clavamycin A is a member of the clavam family of antibiotics, a class of 3-lactam-containing
natural products.[1][2] First isolated from Streptomyces hygroscopicus, this intricate molecule
presents a unique structural framework that has garnered interest for its potential biological
activities. This document provides a detailed overview of the known chemical and physical
properties of Clavamycin A, methodologies for its isolation and characterization, and a
discussion of its structural features. All quantitative data are summarized for clarity, and
experimental workflows are presented in detail to aid in the replication and further investigation
of this compound.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Clavamycin A are crucial for its
handling, formulation, and mechanism of action studies. The properties listed below have been
determined through a combination of experimental analysis and computational modeling.

Tabulated Physical and Chemical Data
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The following tables summarize the key physical and chemical properties of Clavamycin A for
easy reference and comparison.

Table 1: General and Chemical Properties of Clavamycin A

Property Value Source
Molecular Formula C16H22N409 PubChem][3]
Molecular Weight 414.37 g/mol PubChem|[3]

2-[[2-amino-3-hydroxy-3-
[(BR,5S)-7-0x0-4-0xa-1-
azabicyclo[3.2.0]heptan-3-

IUPAC Name yl]propanoyllamino]-3-hydroxy-  PubChem[3]
3-[(3R,5S)-7-0x0-4-0xa-1-
azabicyclo[3.2.0]heptan-3-

yl]propanoic acid

CAS Number 103059-93-4 PubChem][3]

Appearance Amorphous solid (Predicted) N/A

C1[C@H]2N(C1=0)C--
INVALID-LINK--
Canonical SMILES C(C(C(=0)NC(C([C@H]3CN4-  PubChem[3]
-INVALID-LINK--
CC4=0)0)C(=0)O)N)O

SAFJOTXIKNUGOJ-
InChl Key PubChem|[3]
LNWOBJSJSA-N

Table 2: Computed Physicochemical Properties of Clavamycin A
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Property Value Source
XLogP3-AA -7.1 PubChem][3]
Hydrogen Bond Donor Count 7 PubChem][3]
Hydrogen Bond Acceptor

Count 10 PubChem][3]
Rotatable Bond Count 7 PubChem][3]
Exact Mass 414.13867829 PubChem|[3]
Monoisotopic Mass 414.13867829 PubChem|[3]
Topological Polar Surface Area 192 A2 PubChem][3]
Heavy Atom Count 29 PubChem|[3]
Complexity 748 PubChem][3]

Note: The properties in Table 2 are computationally predicted and may differ from experimental
values.

Experimental Protocols

The isolation and characterization of Clavamycin A involve a multi-step process, from
fermentation of the producing microorganism to chromatographic purification and spectroscopic
analysis.

Fermentation and Isolation

Clavamycin A is produced by Streptomyces hygroscopicus NRRL 15846.[2] The general
workflow for its isolation is outlined below.

e Producing Organism:Streptomyces hygroscopicus NRRL 15846(2]

 Cultivation: The microorganism is cultivated in a suitable fermentation medium under
controlled conditions to promote the production of clavamycins.
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e Harvesting: After an adequate incubation period, the culture broth is harvested for the
extraction of the target compounds.

The purification of Clavamycin A from the culture filtrate is achieved through a series of
chromatographic steps.[2]

Initial Adsorption: The filtered culture broth is passed through a column of Amberlite XAD-2

resin.
o Elution: The resin is washed with water and subsequently eluted with methanol.

» Solvent Partitioning: The methanol eluate is concentrated and partitioned between ethyl
acetate and water. The aqueous phase, containing the clavamycins, is retained.

¢ lon-Exchange Chromatography: The aqueous phase is subjected to ion-exchange
chromatography on a Dowex 50 WX-8 (H* form) column.

e Reversed-Phase Chromatography: Further purification is achieved by preparative reversed-
phase high-performance liquid chromatography (HPLC).[2]

Structural Elucidation

The structure of Clavamycin A was determined using a combination of spectroscopic
techniques.[2]

e Technique: Fast Atom Bombardment Mass Spectrometry (FAB-MS) is a common method for
determining the molecular weight of polar and non-volatile compounds like Clavamycin A.

o Expected Observation: A prominent pseudomolecular ion peak ([M+H]* or [M+Na]*)
corresponding to the calculated molecular weight of Clavamycin A.

» 'H NMR: Provides information on the number and chemical environment of protons in the
molecule.

e 13C NMR: Provides information on the carbon skeleton of the molecule.

e 2D NMR Techniques (e.g., COSY, HMQC, HMBC): Used to establish the connectivity
between protons and carbons, allowing for the complete assignment of the molecular
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structure.

Mandatory Visualizations

The following diagrams illustrate the generalized workflows for the isolation and
characterization of Clavamycin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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